Cas no 24571-53-7 (Alanine,3-amino-N-[(4-methylphenyl)sulfonyl]-)

Alanine,3-amino-N-[(4-methylphenyl)sulfonyl]- structure
24571-53-7 structure
Product Name:Alanine,3-amino-N-[(4-methylphenyl)sulfonyl]-
CAS No:24571-53-7
MF:C10H14N2O4S
MW:258.294161319733
CID:259902
PubChem ID:319322
Update Time:2025-04-19

Alanine,3-amino-N-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Alanine,3-amino-N-[(4-methylphenyl)sulfonyl]-
    • 3-amino-2-[(4-methylphenyl)sulfonylamino]propanoic acid
    • (S)-2-(tert-butoxycarbonylamino)-3-ethoxypropanoic acid
    • (S)-2-tertbutoxycarbonylamino-3-ethoxypropionic acid
    • 2(S)-(p-Toluenesulfonylamino)-3-aminopropionic acid
    • 2-(S)-tert-butoxycarbonylamino-3-(2-ethoxy)propionic acid
    • 2(S)-Tosylamino-3-aminopropionic acid
    • 3-Amino-2-p-toluolsulfonylamino-propionsaeure
    • Boc-(S)-2-amino-3-ethoxypropionic acid
    • N-{[(1,1dimethylethyl)oxy]carbonyl}-O-ethylserine
    • N-Boc-O-ethyl-L-serine
    • NSC-263145
    • Oprea1_486585
    • 3-Amino-2-p-toluenesulfonamido-D-propionic Acid
    • 3-Amino-2-((4-methylphenyl)sulfonamido)propanoic acid
    • AKOS005459056
    • 3-amino-N-((4-methylphenyl)sulfonyl)alanine
    • N
    • FT-0675317
    • VS-08705
    • 21753-19-5
    • A-Tosyl-L-
    • NSC263145
    • N alpha -Tosyl-D- alpha , beta -diaminopropionic Acid
    • 24571-53-7
    • A-Tosyl-D-
    • NALPHA-TOSYL-L-ALPHA,BETA-DIAMINOPROPIONIC ACID
    • A,
    • 3-amino-N-[(4-methylphenyl)sulfonyl]alanine
    • SCHEMBL4041728
    • FT-0675318
    • NSC85420
    • NSC-85420
    • CHEMBL1992207
    • A-diaminopropionic Acid
    • 3-AMINO-2-(4-METHYLBENZENESULFONAMIDO)PROPANOIC ACID
    • NCI60_041882
    • Inchi: 1S/C10H14N2O4S/c1-7-2-4-8(5-3-7)17(15,16)12-9(6-11)10(13)14/h2-5,9,12H,6,11H2,1H3,(H,13,14)
    • InChI Key: NOFBBVASBDIESZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(C(=O)O)CN)(=O)=O

Computed Properties

  • Exact Mass: 258.06752
  • Monoisotopic Mass: 258.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 109.49
  • LogP: 1.85720
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd